2-methyl-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: 2-methyl-N-[2-(oxan-4-ylsulfanyl)ethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C16H20N2O2S2/c1-11-18-14-3-2-12(10-15(14)22-11)16(19)17-6-9-21-13-4-7-20-8-5-13/h2-3,10,13H,4-9H2,1H3,(H,17,19)
• InChI Key: OAIJNBADNGCNDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)C(=O)NCCSC3CCOCC3
• Molecular Formula: C16H20N2O2S2
• Molecular Weight: 336.5 g/mol
• CAS No.: 1795305-54-2

Description

The compound appears to contain a benzo[d]thiazole group, which is a type of heterocyclic compound that is often used in the development of various pharmaceuticals. It also contains a tetrahydro-2H-pyran group, which is a saturated six-membered ring containing five carbon atoms and one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzo[d]thiazole group would contribute a bicyclic structure, while the tetrahydro-2H-pyran group would add a six-membered ring to the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the other reactants present. For example, the tetrahydro-2H-pyran group could potentially undergo reactions such as oxidation or ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, compounds containing a benzo[d]thiazole group often have high thermal stability and good electron transport properties.

Scientific Research Applications

Heterocyclic Synthesis Applications

Researchers have synthesized benzo[b]thiophen-2-yl-hydrazonoesters, exploring their reactivity towards various nitrogen nucleophiles to yield a variety of heterocyclic derivatives, including pyrazole, isoxazole, and pyrimidine derivatives. This process illustrates the compound's role in the creation of diverse heterocyclic structures, underscoring its importance in synthetic chemistry (Mohareb et al., 2004).

Antibacterial Agent Development

A study on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones highlighted the synthesis of novel analogs with promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. This research signifies the compound's utility in designing new antibacterial agents (Palkar et al., 2017).

Antitumor Agent Synthesis

In the realm of anticancer research, the synthesis and characterization of novel heterocycles incorporating the benzo[d]thiazole scaffold have been explored for their potential antitumor activities. Studies have demonstrated the synthesis of derivatives with significant inhibitory effects on tumor growth, highlighting the compound's application in developing new cancer therapeutics (Yoshida et al., 2005).

Mechanism of Action

The mechanism of action of this compound would likely depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action could involve binding to a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could involve exploring its potential uses in various fields, such as pharmaceuticals or materials science.